Cas no 20175-84-2 ([1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)-)

• Product Name: [1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)-
• CAS No: 20175-84-2
• MF: C₂₂H₁₄O₆
• MW: 374.342966556549
• CID: 261631
• PubChem ID: 99298
• Update Time: 2025-04-19

[1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

• [1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)-
• Isodiospyrin
• Isoldiospyrin
• (1,2'-Binaphthalene)-5,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-, (-)-
• [1,2'-binaphthalene]-5,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-
• [1,2'-Binaphthalene]-5,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-, (-)-
• 1',4-Dihydroxy-2,3'-dimethyl-1,2'-binaphthalene-5,5',8,8'-tetrone
• (R)axial-Isodiospyrin
• [ "(R)axial-Isodiospyrin" ]
• 89475-33-2
• AKOS030533948
• CHEBI:6002
• 5-hydroxy-6-(4-hydroxy-2-methyl-5,8-dioxonaphthalen-1-yl)-7-methylnaphthalene-1,4-dione
• DTXSID90174007
• CS-0024366
• HY-N3488
• rac-Isodiospyrin
• CHEMBL1992900
• 1',4-dihydroxy-2,3'-dimethyl-(1,2'-binaphthalene)-5,5',8,8'-tetrone
• Q27106975
• 20175-84-2
• [1,2'-Binaphthalene]-5,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-, (1R)-
• BDBM93040
• NSC208731
• 5-hydroxy-6-(4-hydroxy-2-methyl-5,8-dioxo-1-naphthyl)-7-methyl-naphthalene-1,4-dione
• NSC-208731
• [1,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-, (-)-
• [1,2'-Binaphthalene]-5,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-, (R)- (8CI); (1R)-1',4-Dihydroxy-2,3'-dimethyl[1,2'-binaphthalene]-5,5',8,8'-tetrone; (-)-Isodiospyrin
• NSC 208731
• OEEOHKZVBKYMBA-UHFFFAOYSA-N
• FS-9529
• NCI60_001744
• 5-hydroxy-6-(4-hydroxy-2-methyl-5, 8-dioxonaphthalen-1-yl)-7-methylnaphthalene-1, 4-dione
• DA-64533
• 1',4-Dihydroxy-2,3'-dimethyl[1,2'-binaphthalene]-5,5',8,8'-tetrone; NSC 208731

• Inchi： 1S/C22H14O6/c1-9-7-11-12(23)3-4-13(24)19(11)22(28)18(9)17-10(2)8-16(27)20-14(25)5-6-15(26)21(17)20/h3-8,27-28H,1-2H3
• InChI Key： OEEOHKZVBKYMBA-UHFFFAOYSA-N
• SMILES： OC1=C2C(C=CC(C2=CC(C)=C1C1=C(C)C=C(C2C(C=CC(C1=2)=O)=O)O)=O)=O

Computed Properties

• Exact Mass: 374.07902
• Monoisotopic Mass: 374.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Color/Form: Red powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 712.0±60.0 °C at 760 mmHg
• Flash Point: 398.3±29.4 °C
• PSA: 108.74
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

[1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds